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Compound of Interest

Compound Name: Tert-butylbenzene

Cat. No.: B1681246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butylbenzene, a significant

aromatic hydrocarbon in various scientific and industrial applications. This document details its

chemical identity, physicochemical properties, synthesis protocols, and key applications, with a

focus on its relevance to research and development.

Chemical Identity and Synonyms
tert-Butylbenzene is an organic compound characterized by a benzene ring substituted with a

tert-butyl group.[1] Its unique structure influences its chemical reactivity and physical

properties, making it a valuable intermediate in organic synthesis.[2][3]

CAS Number: 98-06-6[1][4][5][6][7]

A comprehensive list of its synonyms is provided in the table below to aid in its identification

across various databases and publications.
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Synonym Reference

t-Butylbenzene [1][4][7]

2-Methyl-2-phenylpropane [5][6][7]

(1,1-dimethylethyl)benzene [1][7]

Phenyltrimethylmethane [7]

Pseudobutylbenzene [4][7]

Trimethylphenylmethane [7]

Benzene, tert-butyl- [7]

Physicochemical Properties
The physical and chemical properties of tert-butylbenzene are well-documented and crucial

for its handling, application, and process design. It is a colorless, flammable liquid with a

characteristic aromatic odor.[1][2][3] It is nearly insoluble in water but miscible with many

organic solvents such as hexane, benzene, and chloroform.[1][2]
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Property Value Reference

Molecular Formula C₁₀H₁₄ [1][4][7]

Molecular Weight 134.22 g/mol [1][2][4][5][6][8]

Density 0.867 g/mL at 25 °C [1][4][6]

Melting Point -58 °C to -57.9 °C [1][2][5][6]

Boiling Point 169 °C [1][2][4][5][6]

Flash Point
34.4 °C (93.9 °F) to 47 °C

(116.6 °F)
[1]

Autoignition Temperature 450 °C (842 °F) [1]

Refractive Index n20/D 1.492 [4][5][6]

Vapor Pressure 4.79 mmHg at 37.7 °C [4][6]

Vapor Density 3.16 (vs air) [4][6]

Experimental Protocols: Synthesis of tert-
Butylbenzene
The most common method for synthesizing tert-butylbenzene is through the Friedel-Crafts

alkylation of benzene.[3][9] This electrophilic aromatic substitution reaction can utilize either

isobutene or tert-butyl chloride as the alkylating agent in the presence of a Lewis acid catalyst,

such as anhydrous aluminum chloride.[1][3][10]

This protocol details the synthesis of tert-butylbenzene from benzene and tert-butyl chloride.

Materials:

Benzene (dry)

tert-Butyl chloride

Anhydrous aluminum chloride
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Ice

Concentrated Hydrochloric Acid (for preparation of tert-butyl chloride, if needed)

tert-Butyl alcohol (for preparation of tert-butyl chloride, if needed)

Calcium chloride (for drying)

Diethyl ether

Water

Equipment:

1 L long-necked, round-bottomed flask

Mechanical stirrer

Dropping funnel

Three-way addition tube

Salt-ice bath

Separatory funnel

Distillation apparatus with a fractionating column

Procedure:

Preparation of tert-Butyl Chloride (if not commercially available):

In a separatory funnel, vigorously shake a mixture of 50 ml of tert-butyl alcohol and 250 ml

of concentrated hydrochloric acid for 10 minutes.

Allow the layers to separate and discard the lower aqueous layer.

Wash the tert-butyl chloride layer, dry it over calcium chloride, and purify by distillation.

The boiling point of tert-butyl chloride is 50-51°C.
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Friedel-Crafts Alkylation Reaction:

Set up a 1 L round-bottomed flask with a mechanical stirrer, a dropping funnel, and a gas

trap for the evolving HCl gas.

In the reaction flask, place 50 g of anhydrous aluminum chloride and 175 ml of dry

benzene.

Cool the flask in a salt-ice bath to 0-5°C.

Place 50 g of tert-butyl chloride in the dropping funnel.

Slowly add the tert-butyl chloride to the stirred benzene-aluminum chloride mixture over a

period of 6 hours, maintaining the temperature at 0-5°C.

After the addition is complete, continue stirring for an additional hour.

Work-up and Purification:

While maintaining external cooling, slowly add 150-200 g of crushed ice to the reaction

mixture to decompose the intermediate product.

Add 50-100 ml of cold water to complete the decomposition.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layer and the ether extracts and dry them over anhydrous calcium

chloride.

Perform a fractional distillation of the dried organic solution. Collect the fraction boiling

between 164-168°C. The pure product has a boiling point of 167°C.
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Workflow for tert-Butylbenzene Synthesis

Reactant Preparation

Friedel-Crafts Alkylation

Work-up and Purification

Dry Benzene

Reaction at 0-5°C
(Benzene, AlCl3, tBuCl)

Anhydrous AlCl3 tert-Butyl Chloride

Quench with Ice/Water

Decomposition of complex

Ether Extraction

Drying with CaCl2

Fractional Distillation

Pure tert-Butylbenzene

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of tert-butylbenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1681246?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
tert-Butylbenzene serves as a versatile compound with several applications in industrial and

research settings.

Intermediate for Pharmaceuticals and Agrochemicals: It is a useful intermediate in the

manufacturing of various agrochemicals and pharmaceuticals.[4][5] The tert-butyl group can

be incorporated into drug molecules to enhance potency or to act as a steric shield,

increasing the stability of the compound against enzymatic degradation.[11]

Polymer Science: In polymer chemistry, tert-butylbenzene is used as a crosslinking agent to

improve the strength, durability, and thermal stability of polymers.[12] It can also be used in

the synthesis of specialized polymers, such as aromatic polyimide membranes for gas

separation. A recent study has also demonstrated its use in functionalizing β-sheet forming

polypeptides to overcome solubility issues during synthesis.[13]

Solvent: Due to its miscibility with many organic compounds, it can be used as a solvent for

certain resins.[3][4][12]

Research Applications: It is used as a substrate in studies of nanogap-enhanced Raman

scattering.

Applications of tert-Butylbenzene

Chemical Synthesis Intermediate Materials Science Other Applications

tert-Butylbenzene

Pharmaceuticals Agrochemicals Polymer Crosslinking Gas Separation Membranes Soluble Polypeptides Specialty Solvent Raman Scattering Studies

Click to download full resolution via product page

Caption: A diagram showing the diverse applications of tert-butylbenzene.

Role in Drug Development and Metabolism
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The tert-butyl group is a common moiety in many drug molecules.[11] Its presence can

enhance the binding affinity of a drug to its target and can also serve as a steric shield to

protect susceptible functional groups from metabolic enzymes.[11] However, the tert-butyl

group itself can be a site of metabolism, often by cytochrome P450 (CYP) enzymes.[11] For

instance, the tert-butyl groups in drugs like ombitasvir and nelfinavir are known to be

hydroxylated by CYP enzymes such as CYP2C8 and CYP2C19, respectively.[11]

Understanding the metabolic fate of the tert-butyl group is therefore crucial in the design and

development of new therapeutic agents.

Safety and Handling
tert-Butylbenzene is a flammable liquid and should be handled with appropriate safety

precautions.[1][14]

Handling: Avoid contact with skin and eyes, and prevent inhalation of vapors.[8][15] Keep

away from sources of ignition and take measures to prevent the buildup of electrostatic

charge.[8][15] Handle in a well-ventilated area, preferably under a chemical fume hood.[14]

[16]

Personal Protective Equipment (PPE): Wear safety glasses or a face shield, chemical-

resistant gloves, and flame-retardant protective clothing.[14][15] In case of inadequate

ventilation, use a suitable respirator.[8]

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[8][15]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8][15]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[8][15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8]

[15]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[14][16]

Keep away from heat, sparks, and open flames.[14][16]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681246#tert-butylbenzene-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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